2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone

• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 2-amino-1-[3-[(cyclopropylmethylamino)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H23N3O/c13-6-12(16)15-5-1-2-11(9-15)8-14-7-10-3-4-10/h10-11,14H,1-9,13H2
• InChI Key: KMGIVPYWNJZAHX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN)CNCC2CC2

Description

2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone (CAS: 1354007-42-3) is a synthetic piperidine-derived compound featuring a cyclopropylmethylamino moiety at the 3-position of the piperidine ring and a 2-aminoethanone group. Its molecular formula is C12H22N3O, with a molar mass of 211.30 g/mol . The stereochemistry of the piperidine ring (S-configuration at the 3-position) is critical for its biological interactions, as seen in analogs targeting metabolic pathways like GLUT4 modulation . This compound is primarily used as a building block in drug discovery, particularly for designing inhibitors of glucose transporters or enzymes in the insulin signaling pathway .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the reaction of piperidine with cyclopropylmethylamine under controlled conditions to form the intermediate compound. This intermediate is then reacted with an appropriate amino group donor to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require catalysts to enhance the reaction rate.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions. The process may include steps such as purification through crystallization or distillation to ensure the desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding reduced forms.

Substitution: The amino and piperidine groups can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone are highlighted through comparisons with analogs (Table 1).

Table 1: Comparative Analysis of Structural and Functional Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Biological Relevance
Target Compound : 2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone	C12H22N3O	211.30	3-(Cyclopropylmethylamino)methyl, 2-aminoethanone	Potential GLUT4 modulation
2-Amino-1-(3-(isopropyl(methyl)amino)piperidin-1-yl)ethanone	C11H23N3O	213.32	3-(Isopropyl(methyl)amino)	Building block for kinase inhibitors
2-Amino-1-(2-((dimethylamino)methyl)piperidin-1-yl)ethanone	C10H21N3O	199.29	2-(Dimethylaminomethyl)	Higher solubility due to lower lipophilicity
2-Amino-1-{2-[(benzyl-cyclopropyl-amino)methyl]piperidin-1-yl}-ethanone	C18H27N3O	301.43	2-(Benzyl-cyclopropylamino)methyl	Enhanced lipophilicity; possible CNS activity
1-{4-[(2-Aminoethyl)cyclopropylamino]piperidin-1-yl}ethanone	C12H23N3O	225.33	4-(2-Aminoethyl-cyclopropylamino)	Altered binding due to 4-substitution
2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-ethanone	C11H22N3O	210.31	3-(Isopropyl-methyl-amino), R-configuration	Stereospecific metabolic stability

Key Findings :

Substituent Effects: The cyclopropylmethyl group in the target compound introduces steric strain and metabolic stability compared to non-cyclic groups (e.g., isopropyl in ). Cyclopropane’s electron-withdrawing nature may enhance hydrogen bonding with target proteins like GLUT4 . Benzyl-substituted analogs (e.g., ) exhibit higher lipophilicity (density: 1.14 g/cm³), favoring membrane permeability but reducing aqueous solubility.

Positional Isomerism :

• Substitution at the 3-position of piperidine (target compound) vs. 2- or 4-positions () alters binding modes. Docking studies suggest 3-substituted piperidines better fit the hydrophobic pockets of glucose transporters .

Stereochemistry :

• The S-configuration in the target compound (vs. R-configuration in ) may enhance target affinity, as seen in enantioselective interactions with chiral centers in enzymes .

Molecular Weight and Bioavailability :

• The target compound’s moderate molar mass (211.30 g/mol) balances permeability and solubility, unlike bulkier analogs (e.g., , 301.43 g/mol), which face diffusion limitations.

Safety and Toxicity: Limited toxicological data exist for most analogs. Ethanol derivatives (e.g., ) caution against inhalation exposure, but cyclopropane-containing compounds generally show favorable safety profiles in preclinical studies .

Research Implications

The target compound’s unique combination of cyclopropane rigidity and 2-aminoethanone functionality positions it as a promising candidate for metabolic disorder therapeutics. Future studies should prioritize:

• GLUT4 Binding Assays : Validate its activity using methodologies from .
• Comparative ADME Profiling : Assess bioavailability against analogs in .
• Stereochemical Optimization : Explore R/S-enantiomer effects on efficacy .

Biological Activity

2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone, a compound with the molecular formula C_{12}H_{23}N_{3}O and a molecular weight of approximately 225.33 g/mol, has garnered attention in medicinal chemistry due to its potential biological activity. Its unique structure, which includes a piperidine ring and a cyclopropylmethyl substituent, positions it as a candidate for therapeutic applications, particularly in neurological disorders.

Structural Characteristics

The compound features several notable structural elements:

• Piperidine Ring : A six-membered ring containing one nitrogen atom.
• Cyclopropylmethyl Group : A three-membered carbon ring attached to a methyl group, contributing to the compound's unique reactivity.
• Amino Group : Implicated in various biological interactions.

Research indicates that 2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone may interact with neurotransmitter receptors, enzymes, and ion channels, modulating their activities and leading to various physiological responses. Specific mechanisms include:

• Receptor Binding : The compound may exhibit affinity for certain neurotransmitter receptors, influencing signal transduction pathways.
• Enzyme Interaction : It has been suggested that the compound can affect enzyme activities involved in metabolic pathways.

Neuropharmacological Effects

Studies have shown that this compound may play a role in pathways related to apoptosis and signaling pathways such as Wnt and MAPK. These interactions are crucial for understanding its potential as a therapeutic agent in treating neurological conditions.

Anti-inflammatory Properties

Preliminary investigations suggest that derivatives of similar structures exhibit anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. While specific data on 2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone is limited, its structural analogs have demonstrated significant inhibition of COX enzymes, which could imply similar effects.

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of related compounds. For example:

Compound	IC50 (μM) COX-1	IC50 (μM) COX-2
Compound A	19.45 ± 0.07	42.1 ± 0.30
Compound B	26.04 ± 0.36	31.4 ± 0.12
Compound C	28.39 ± 0.03	23.8 ± 0.20

These findings indicate that structural modifications can significantly enhance or reduce biological activity against inflammatory pathways .

Synthesis and Optimization

The synthesis of 2-Amino-1-(3-(((cyclopropylmethyl)amino)methyl)piperidin-1-yl)ethanone typically involves multi-step procedures optimized for yield and purity. Techniques such as high-pressure reactors and advanced purification methods like chromatography are commonly employed.